3-Methoxy Dopamine-d4 Hydrochloride
Overview
Description
3-Methoxy Dopamine-d4 Hydrochloride is a labeled metabolite of dopamine. It is a derivative of dopamine, a well-known catecholamine neurotransmitter involved in various physiological functions, including movement control. The major extracellular metabolite of dopamine, 3-methoxytyramine (3-MT), plays a crucial role in certain situations and may be involved in movement control .
Molecular Structure Analysis
The molecular formula of this compound is C~9~H~10~D~4~ClNO~2~ . It contains a deuterium-labeled structure, which is an analog of 3-Methoxytyramine, a metabolite of dopamine .
Physical and Chemical Properties Analysis
Mechanism of Action
3-Methoxytyramine (3-MT) acts as a neuromodulator independently of dopamine. It can induce behavioral effects through a dopamine-independent pathway. These effects are partially mediated by the trace amine associated receptor 1 (TAAR1). In vivo studies reveal that 3-MT can cause abnormal involuntary movements in mice depleted of dopamine. It also triggers ERK and CREB phosphorylation in the mouse striatum, signaling events related to PKA-mediated cAMP accumulation. The involvement of TAAR1 receptors further highlights 3-MT as a novel neuromodulator .
Future Directions
Properties
IUPAC Name |
4-(2-amino-1,1,2,2-tetradeuterioethyl)-2-methoxyphenol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2.ClH/c1-12-9-6-7(4-5-10)2-3-8(9)11;/h2-3,6,11H,4-5,10H2,1H3;1H/i4D2,5D2; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWRIOTVUTPLWLF-HGFPCDIYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CCN)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])(C1=CC(=C(C=C1)O)OC)C([2H])([2H])N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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